Cas no 95886-54-7 (N-(3-Ethoxyphenyl)-4,6-dimethylpyrimidin-2-amine)

• Product Name: N-(3-Ethoxyphenyl)-4,6-dimethylpyrimidin-2-amine
• CAS No: 95886-54-7
• MF: C₁₄H₁₇N₃O
• MW: 243.304282903671
• CID: 2819419
• Update Time: 2023-08-07

N-(3-Ethoxyphenyl)-4,6-dimethylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, N-(3-ethoxyphenyl)-4,6-dimethyl-
• N-(3-Ethoxyphenyl)-4,6-dimethylpyrimidin-2-amine

• Inchi： 1S/C14H17N3O/c1-4-18-13-7-5-6-12(9-13)17-14-15-10(2)8-11(3)16-14/h5-9H,4H2,1-3H3,(H,15,16,17)
• InChI Key： BLSOCJIXTQGBEE-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)NC1N=C(C)C=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 239
• XLogP3: 3.2
• Topological Polar Surface Area: 47